Cas no 887591-70-0 (Benzenepropanenitrile, 2-cyano-b-oxo-)

• Product name: Benzenepropanenitrile, 2-cyano-b-oxo-
• CAS No: 887591-70-0
• MF: C₁₀H₆N₂O
• MW: 170.16744
• CID: 706772
• PubChem ID: 53446984

Benzenepropanenitrile, 2-cyano-b-oxo- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanenitrile, 2-cyano-b-oxo-
• 2-(2-cyanoacetyl)benzonitrile
• 2-Cyanobenzoylacetonitrile
• 15-EPIPROSTAGLANDINA1
• AKOS006325577
• 2-(Cyanoacetyl)benzonitrile
• 887591-70-0
• FT-0604188
• DTXSID70703379

• Inchi： InChI=1S/C10H6N2O/c11-6-5-10(13)9-4-2-1-3-8(9)7-12/h1-4H,5H2
• InChI Key： NIHZMKXVLNKCOY-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)C#N)C(=O)CC#N

Computed Properties

• Exact Mass: 170.048
• Monoisotopic Mass: 170.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.6A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.214
• Boiling Point: 399.178°C at 760 mmHg
• Flash Point: 195.216°C
• Refractive Index: 1.559